Cas no 1443349-29-8 ((3,4-dichlorophenyl)-(1-methylpyrrol-2-yl)methanol)

• Product Name: (3,4-dichlorophenyl)-(1-methylpyrrol-2-yl)methanol
• CAS No: 1443349-29-8
• MF: C₁₂H₁₁Cl₂NO
• MW: 256.127841234207
• MDL: MFCD07775400
• CID: 5209463
• Update Time: 2026-03-06

(3,4-dichlorophenyl)-(1-methylpyrrol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,4-dichlorophenyl)-(1-methylpyrrol-2-yl)methanol

• MDL： MFCD07775400
• Inchi： 1S/C12H11Cl2NO/c1-15-6-2-3-11(15)12(16)8-4-5-9(13)10(14)7-8/h2-7,12,16H,1H3
• InChI Key： LQKSWVWQNWJQHF-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C(Cl)=C1)(C1=CC=CN1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Additional information on (3,4-dichlorophenyl)-(1-methylpyrrol-2-yl)methanol

Introduction to (3,4-dichlorophenyl)-(1-methylpyrrol-2-yl)methanol (CAS No. 1443349-29-8)

(3,4-dichlorophenyl)-(1-methylpyrrol-2-yl)methanol (CAS No. 1443349-29-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural framework, combines a dichlorophenyl group with a methyl-substituted pyrrole moiety, making it a promising candidate for various applications in medicinal chemistry and drug discovery.

The molecular structure of (3,4-dichlorophenyl)-(1-methylpyrrol-2-yl)methanol consists of a benzene ring substituted with two chlorine atoms at the 3 and 4 positions, linked to a pyrrole ring that is methylated at the 1-position. This arrangement imparts distinct electronic and steric properties to the molecule, which are highly relevant in the design of bioactive compounds. The presence of both electron-withdrawing and electron-donating groups within the molecule allows for versatile interactions with biological targets, making it an attractive scaffold for further derivatization and optimization.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds that incorporate both aromatic and nitrogen-containing rings. The pyrrole moiety, in particular, is known for its role in numerous biologically active molecules, including antiviral, anti-inflammatory, and anticancer agents. The combination of the pyrrole ring with the (3,4-dichlorophenyl) group in (3,4-dichlorophenyl)-(1-methylpyrrol-2-yl)methanol suggests that it may exhibit a range of biological activities depending on its functionalization and the specific biological target under investigation.

One of the most compelling aspects of this compound is its potential as a building block for the development of novel therapeutic agents. The structural features of (3,4-dichlorophenyl)-(1-methylpyrrol-2-yl)methanol allow for modifications at multiple positions, enabling chemists to fine-tune its properties for specific applications. For instance, introducing additional functional groups such as hydroxyl, amino, or carboxylic acid moieties could enhance its solubility or binding affinity to biological targets. This flexibility makes it a valuable intermediate in synthetic chemistry and drug discovery pipelines.

The synthesis of (3,4-dichlorophenyl)-(1-methylpyrrol-2-yl)methanol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Typically, the synthesis begins with the preparation of the dichlorobenzene derivative followed by functionalization with a pyrrole-based unit. Advanced synthetic techniques such as cross-coupling reactions and transition metal catalysis are often employed to achieve the desired connectivity between the aromatic and heterocyclic components. These methods highlight the compound's complexity and the expertise required to produce it in a laboratory setting.

In terms of biological activity, preliminary studies on derivatives of this compound have shown promising results in various pharmacological assays. The combination of the dichlorophenyl and methylpyrrole groups may contribute to interactions with enzymes or receptors involved in disease pathways. For example, research has indicated that similar structural motifs can modulate inflammatory responses by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). While more extensive studies are needed to fully elucidate the mechanism of action for (3,4-dichlorophenyl)-(1-methylpyrrol-2-yl strong>)methanol , these findings suggest its potential as an anti-inflammatory agent.

The compound's relevance extends beyond inflammation research; it also holds promise in other therapeutic areas such as cancer therapy. The unique electronic properties of the pyrrole ring can be exploited to develop small molecules that interfere with cancer cell proliferation or survival mechanisms. Additionally, the presence of chlorine atoms in the benzene ring can enhance binding affinity through halogen bonding interactions with biological targets. These features make (3,4-dichlorophenyl)-(1-methylpyrrol -2< strong> strong> strong>< strong> strong>)methanol a compelling candidate for further investigation in oncology research.

The chemical stability and metabolic fate of this compound are also important considerations in its potential application as a drug candidate. Understanding how (3 ,4 - dichlorophenyl )-(1 -methylpy rrol -2 - ylmethanol ) behaves within biological systems is crucial for assessing its bioavailability , toxicity , and overall therapeutic index . Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy , mass spectrometry , and X-ray crystallography are employed to characterize its structure -activity relationships . These studies provide critical insights into how modifications might improve its pharmacokinetic properties.

The role of computational chemistry in studying this compound cannot be overstated . Molecular modeling techniques allow researchers to predict how (3 ,4 - dich lorophen yl )-(1 -methylpy rrol -2 - ylmethanol ) interacts with biological targets at an atomic level . By simulating these interactions , scientists can identify key binding pockets , optimize lead structures , an d predict potential side effects before conducting expensive wet-lab experiments . This approach accelerates drug discovery by narrowing down promising candidates based on their predicted efficacy an d safety profiles.

In conclusion , (3 ,4 - dich lorophen yl )-(1 -methylpy rrol -2 - ylmethanol ) represents an exciting opportunity f or innovation i n pharma ceutical research . Its unique structural features an d potential biological activities make it a valuable scaffold f or developing new therapeutic agents . As rese arch continues t o uncover new applications f or this compoun d , it is likely t o play an increasingly important role i n addressing some o f today's most pressing medical challenges . The interplay between synthetic chemistry , computational methods , an d bio logical assays will be crucial i n realizing its full potential i n medicine an d beyond . p >